Cas no 148672-39-3 (1,2,4-Oxadiazole,3-(4-bromo-3-methylphenyl)-5-methyl-)

1,2,4-Oxadiazole,3-(4-bromo-3-methylphenyl)-5-methyl- structure
148672-39-3 structure
Product Name:1,2,4-Oxadiazole,3-(4-bromo-3-methylphenyl)-5-methyl-
CAS No:148672-39-3
MF:C10H9BrN2O
MW:253.095261335373
CID:136774
PubChem ID:12121944
Update Time:2025-04-19

1,2,4-Oxadiazole,3-(4-bromo-3-methylphenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole,3-(4-bromo-3-methylphenyl)-5-methyl-
    • 3-(4-bromo-3-methylphenyl)-5-methyl-1,2,4-Oxadiazole
    • 3-(4'-bromo-3'-methylphenyl)-5-methyl-1,2,4-oxadiazole
    • ACMC-1C49P
    • AG-D-94360
    • CTK4C5885
    • I14-38308
    • SureCN5117600
    • BS-25272
    • FT-0724988
    • 148672-39-3
    • 3-(4-bromo-3-methylphenyl)-5-methyl-[1,2,4]oxadiazole
    • E84861
    • AKOS015911790
    • DTXSID80478001
    • UONXUQMORLOTSQ-UHFFFAOYSA-N
    • CS-0433592
    • AMY1995
    • SCHEMBL5117600
    • DA-25214
    • Inchi: 1S/C10H9BrN2O/c1-6-5-8(3-4-9(6)11)10-12-7(2)14-13-10/h3-5H,1-2H3
    • InChI Key: UONXUQMORLOTSQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C2=NOC(C)=N2)C=C1C

Computed Properties

  • Exact Mass: 251.99000
  • Monoisotopic Mass: 251.98983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.92000
  • LogP: 3.11590

1,2,4-Oxadiazole,3-(4-bromo-3-methylphenyl)-5-methyl- Pricemore >>

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1PlusChem
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